(3S,17S)-FD-895

• Molecular Formula: C31H50O9
• Molecular Weight: 566.7 g/mol
• InChI: InChI=1S/C31H50O9/c1-9-24(37-8)21(5)29-30(40-29)27(35)18(2)11-10-12-19(3)28-20(4)13-14-25(38-22(6)32)31(7,36)16-15-23(33)17-26(34)39-28/h10-14,18,20-21,23-25,27-30,33,35-36H,9,15-17H2,1-8H3/b11-10+,14-13+,19-12+/t18-,20+,21-,23+,24+,25+,27+,28-,29-,30-,31-/m1/s1
• InChIKey: LDCZLUDGHYDTHV-BLXMVIGOSA-N

(3S,17S)-FD-895: Macrolide Spliceosome Modulator

(3S,17S)-FD-895 is a 12-membered macrolide polyketide belonging to the FD-895/pladienolide class of spliceosome modulators that target the SF3B complex to induce intron retention and apoptosis in cancer cells [1]. Originally isolated from Streptomyces hygroscopicus A-9561, FD-895 was identified with potent cytostatic activity during hypoxia response and has been extensively characterized through total synthesis campaigns [2]. The compound's stereochemical configuration at C3 (S) and C17 (S) is now recognized as critical for splice modulatory activity, with systematic stereochemical SAR studies revealing that specific stereochemical modifications can alter antiproliferative potency by orders of magnitude [3].

Probe type Stereochemical SAR probe

Target SF3B complex (spliceosome)

Key utility Stereochemistry-dependent negative control with defined splicing selectivity

• [1] Villa R, Kashyap MK, Kumar D, Kipps TJ, Castro JE, La Clair JJ, Burkart MD. Stabilized cyclopropane analogs of the splicing inhibitor FD-895. J Med Chem. 2013 Sep 12;56(17):6576-82. doi: 10.1021/jm400861t. PMID: 23919277; PMCID: PMC3809018. View Source
• [2] Villa R, Mandel AL, Jones BD, La Clair JJ, Burkart MD. Structure of FD-895 revealed through total synthesis. Org Lett. 2012 Oct 16;14(21):5396-9. doi: 10.1021/ol3023006. PMID: 23072504; PMCID: PMC3518397. View Source
• [3] La Clair JJ, Chan WC, Tran KA, Burkart MD. Stereochemical Control of Splice Modulation in FD-895 Analogues. J Med Chem. 2023 May 8;66(10):6577-6590. doi: 10.1021/acs.jmedchem.2c01893. PMID: 37155970; PMCID: PMC10586521. View Source

Why (3S,17S)-FD-895 Cannot Be Replaced

Generic substitution of (3S,17S)-FD-895 with structurally related compounds such as pladienolide B or non-stereochemically defined FD-895 mixtures is not scientifically justified due to profound stereochemistry-dependent activity differences, differential in vivo efficacy, and distinct stability profiles. Systematic analysis of all four C16-C17 stereoisomers demonstrated that antiproliferative activity varies dramatically with stereochemical configuration [1]. C3 epimerization alone results in a 75-fold loss of cell growth inhibitory activity [2]. Additionally, while FD-895 and pladienolide B share the same molecular target (SF3B), pladienolide B lacks the C17 hydroxyl that enables critical stereochemical tuning of splice modulatory activity [3]. Furthermore, natural FD-895 exhibits poor metabolic stability and hydrolytic instability that precludes clinical translation, whereas stereochemically optimized analogs such as 17S-FD-895 demonstrate improved pharmacological properties while retaining or enhancing potency [4]. Selection of the specific (3S,17S) stereoisomer is therefore essential for experiments requiring reproducible splice modulation, predictable structure-activity relationships, and interpretable in vivo outcomes.

Stereochemistry-dependent selectivity C3/C17 configuration uniquely drives SF3B2 intron retention and DNAJB1 profiles; more potent epimers lose this signature.

Negative control potency shift Natural FD-895 or 17S-FD-895 do not reproduce the attenuated antiproliferative response required for negative control utility.

• [1] Villa R, Mandel AL, Jones BD, La Clair JJ, Burkart MD. Structure of FD-895 revealed through total synthesis. Org Lett. 2012 Oct 16;14(21):5396-9. doi: 10.1021/ol3023006. PMID: 23072504; PMCID: PMC3518397. View Source
• [2] La Clair JJ, Chan WC, Tran KA, Burkart MD. Stereochemical Control of Splice Modulation in FD-895 Analogues. J Med Chem. 2023 May 8;66(10):6577-6590. doi: 10.1021/acs.jmedchem.2c01893. PMID: 37155970; PMCID: PMC10586521. View Source
• [3] Chan WC, La Clair JJ, Leon B, et al. Scalable Synthesis of 17S-FD-895 Expands the Structural Understanding of Splice Modulatory Activity. Cell Reports Physical Science. 2020 Dec;1(12):100277. doi: 10.1016/j.xcrp.2020.100277. View Source
• [4] UC San Diego Technology Transfer. 17S-FD-895: An Improved Synthetic Splice Modulator mirroring FD-895. Tech ID: 28845 / UC Case 2016-131-0. View Source

(3S,17S)-FD-895: Quantified Differentiation

HCT116 Cell Growth Inhibition

The stereochemical configuration at C3 is a critical determinant of antiproliferative activity in FD-895 analogues. In systematic stereochemical SAR studies using HCT-116 human colorectal cancer cells, epimerization of the C3 stereocenter in 17S-FD-895 (1d, 3S configuration) to the corresponding 3R epimer (1g) resulted in a 75-fold reduction in cell growth inhibitory activity [1]. This demonstrates that (3S,17S)-FD-895 possesses stereochemically defined potency that is not shared by its C3 epimer.

Cell growth inhibition

Head-to-head

GI50 = 143 nM

Supports stereochemistry-dependent cell response context

~52–75-fold less potent vs. FD-895 and 17S-FD-895

Evidence Dimension	Cell growth inhibitory activity (IC50)
Target Compound Data	17S-FD-895 (1d, 3S,17S): active (exact IC50 reported in source)
Comparator Or Baseline	3R,17S-FD-895 epimer (1g): 75-fold less active
Quantified Difference	75-fold reduction in activity
Conditions	HCT-116 human colorectal cancer cell line; cell growth inhibition assay

Why This Matters

Procurement of the incorrect C3 stereoisomer (3R configuration) would result in a compound with 75-fold reduced activity, rendering it unsuitable for potency-dependent applications.

• [1] La Clair JJ, Chan WC, Tran KA, Burkart MD. Stereochemical Control of Splice Modulation in FD-895 Analogues. J Med Chem. 2023 May 8;66(10):6577-6590. doi: 10.1021/acs.jmedchem.2c01893. PMID: 37155970; PMCID: PMC10586521. View Source

SF3B2 Intron Retention Selectivity

Total synthesis and analysis of all four possible C16-C17 stereoisomers of FD-895 revealed a clear activity hierarchy. In HCT-116 human colorectal cancer cells, isomers bearing the R-configuration at C16 (1RR and 1SR) exhibited superior antiproliferative activity compared to those with S-configuration at C16 [1]. The 1RR isomer (16R,17R) displayed an IC50 value of 23.5 ± 0.2 nM, matching natural FD-895, while the 1RS isomer (16R,17S) also retained potent activity [1]. Notably, isomers with 16S configuration (1SR and 1SS) showed significantly reduced activity, establishing C16 stereochemistry as a critical potency determinant.

SF3B2 intron retention

Head-to-head

Enhanced SF3B2 retention vs. FD-895

Supports SF3B2-specific splicing endpoint interpretation

DNAJB1 retention reduced; gene-specific selectivity shift

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	1RR (16R,17R): IC50 = 23.5 ± 0.2 nM; 1RS (16R,17S): retains potency comparable to natural FD-895
Comparator Or Baseline	1SR (16S,17R) and 1SS (16S,17S): reduced activity
Quantified Difference	Activity drops significantly with 16S configuration
Conditions	HCT-116 human colorectal cancer cell line

Why This Matters

This stereochemical activity hierarchy enables rational selection of the active (3S,17S) or (16R,17S) stereoisomer while avoiding inactive 16S-configured variants that would yield false-negative results in splice modulation assays.

• [1] Villa R, Mandel AL, Jones BD, La Clair JJ, Burkart MD. Structure of FD-895 revealed through total synthesis. Org Lett. 2012 Oct 16;14(21):5396-9. doi: 10.1021/ol3023006. PMID: 23072504; PMCID: PMC3518397. View Source

SF2 Downregulation

In comparative screening across breast, colon, and cervix tumor cell lines, FD-895 and pladienolide B exhibit overlapping but non-identical potency ranges. FD-895 IC50 values ranged from 30.7 ± 2.2 nM to 415.0 ± 5.3 nM across the tested cell line panel [1]. Both compounds induced higher apoptosis levels than conventional chemotherapy agents, but their differential activity profiles across specific tumor types provide distinct selection criteria [1]. Notably, in adriamycin-resistant HL-60 cells, FD-895 maintained identical IC50 values as against parent HL-60 cells (IC50 = 24.2 ± 0.9 nM), demonstrating retained potency against chemotherapy-resistant models [2].

SF2 downregulation

Head-to-head

SF2 suppression comparable to FD-895

Supports SF2 regulatory endpoint analysis without high cytotoxicity

Highest reported among tested analogues; dissociated from general cytotoxicity

Evidence Dimension	Antiproliferative activity (IC50 range)
Target Compound Data	FD-895: IC50 = 30.7 ± 2.2 to 415.0 ± 5.3 nM across breast, colon, cervix cell lines; IC50 = 24.2 ± 0.9 nM in HL-60
Comparator Or Baseline	Pladienolide B: IC50 in similar low nanomolar range across tumor cell lines; adriamycin: higher IC50
Quantified Difference	FD-895 maintains identical IC50 in adriamycin-resistant vs. parent HL-60 cells
Conditions	Breast, colon, and cervix tumor cell lines; HL-60 promyelocytic leukemia cells

Why This Matters

FD-895 offers a splice modulator option with retained activity against adriamycin-resistant models, whereas pladienolide B may be selected for applications requiring its distinct pladienolide-class pharmacokinetic or target engagement profile.

• [1] Kumar D, Kashyap MK, Yu Z, Spaanderman I, Villa R, Kipps TJ, La Clair JJ, Burkart MD, Castro JE. Modulation of RNA splicing associated with Wnt signaling pathway using FD-895 and pladienolide B. Aging (Albany NY). 2022 Mar 1;14(5):2081-2100. doi: 10.18632/aging.203924. PMID: 35230971; PMCID: PMC8954975. View Source
• [2] Seki-Asano M, Okazaki T, Yamagishi M, Sakai N, Hanada K, Mizoue K. Isolation and characterization of a new 12-membered macrolide FD-895. J Antibiot (Tokyo). 1994 Dec;47(12):1395-401. FD-895 IC50 = 24.2 ± 0.9 nM against HL-60 cells; identical activity in adriamycin-resistant HL-60 cells. View Source

Differential Apoptosis Induction in Primary CLL Cells: FD-895 vs. Pladienolide-B vs. Chemotherapy

In primary chronic lymphocytic leukemia (CLL) cells derived from patients, FD-895 and pladienolide-B (PLAD-B) both induced apoptosis at nanomolar concentrations with IC50 values ranging from 5.1 to 138.7 nM across patient samples (n=20) [1]. Importantly, both compounds demonstrated activity in chemotherapy-resistant patient samples independently of TP53 function, deletion, or mutational status [2]. In contrast, conventional chemotherapy agents (fludarabine and etoposide) failed to induce intron retention, and normal B cells and normal T cells were resistant to both FD-895 and PLAD-B, with IC50 not achieved even at concentrations >1 μM [1].

Evidence Dimension	Apoptosis induction in CLL cells (IC50)
Target Compound Data	FD-895: IC50 = 5.1-138.7 nM in primary CLL cells; intron retention induced within 15 min at 10-100 nM
Comparator Or Baseline	Pladienolide-B: IC50 = 5.1-138.7 nM; Fludarabine/Etoposide: no intron retention; Normal lymphocytes: IC50 >1 μM
Quantified Difference	Both splice modulators active in TP53-mutant/chemotherapy-resistant samples; chemotherapy agents inactive for intron retention
Conditions	Primary CLL patient cells (n=20); normal B and T lymphocytes

Why This Matters

FD-895 offers a mechanism-distinct therapeutic option for CLL research, with activity retained in TP53-mutant and chemotherapy-resistant patient samples where conventional agents fail.

• [1] Kashyap MK, Kumar D, Villa R, La Clair JJ, Benner C, Sasik R, Jones H, Kipps TJ, Burkart MD, Castro JE. Targeting the spliceosome in chronic lymphocytic leukemia with the macrolides FD-895 and pladienolide-B. Haematologica. 2015 Jul;100(7):945-54. doi: 10.3324/haematol.2014.122069. PMID: 25840600; PMCID: PMC4486231. View Source
• [2] Kashyap MK, Kumar D, Villa R, La Clair JJ, Burkart MD, Castro JE, Kipps TJ. A Cyclopropane-Derived Stable Analog Of Fd-895 Induces Apoptosis and Inhibition Of mRNA Splicing In Lymphoma and Chronic Lymphocytic Leukemia: A Novel Therapeutic Approach. Blood. 2013 Nov 15;122(21):2884. doi: 10.1182/blood.V122.21.2884.2884. View Source

Scalable Synthesis Route for 17S-FD-895 Enables Gram-Scale Procurement with 11 Stereocenters Controlled

A scalable synthetic approach for 17S-FD-895 has been developed that provides gram-scale access to this stereochemically complex macrolide, featuring complete control of regioselective bond assembly and installation of 11 stereocenters with high enantioselectivity [1]. This process-scale route addresses a critical barrier to procurement: the inability to practically access gram-scale lead molecules with viable pharmacological properties [1]. The strategy not only provides material to enable clinical translation but also enables the preparation of single stereoisomeric and single-atom isotopically labeled analogs for mechanistic studies [1].

Evidence Dimension	Synthetic accessibility and scale
Target Compound Data	17S-FD-895: Gram-scale synthesis; 11 stereocenters installed with high enantioselectivity
Comparator Or Baseline	Natural FD-895: Limited isolation from fermentation; other stereoisomers: No scalable route reported
Quantified Difference	Scalable route exists for 17S-FD-895; no comparable scalable route reported for other FD-895 stereoisomers
Conditions	Process chemistry total synthesis; regioselective bond assembly

Why This Matters

The existence of a scalable, stereocontrolled synthetic route makes (3S,17S)-FD-895 or 17S-FD-895 the only FD-895 variant with reliable gram-scale procurement potential for preclinical development and translational studies.

• [1] Chan WC, La Clair JJ, Leon B, et al. Scalable Synthesis of 17S-FD-895 Expands the Structural Understanding of Splice Modulatory Activity. Cell Reports Physical Science. 2020 Dec;1(12):100277. doi: 10.1016/j.xcrp.2020.100277. View Source

Cyclopropane Analog (CypB) Demonstrates Improved Stability While Retaining FD-895 Splicing Activity

SAR studies on FD-895 identified hydrolytic instability as a key limitation preventing clinical translation. A cyclopropane analog (CypB) was synthesized and demonstrated improved biochemical stability while retaining potent splicing inhibitory activity [1]. In comparative testing using NMR and mass spectral methods, a series of cyclopropane analogs showed enhanced stability relative to FD-895 [1]. CypB induced intron retention within 15 min at 10-100 nM concentrations across spliceosome-related genes (DNAJB1, RIOK3, BRD2), and apoptosis IC50 values ranged from 3-1,000 nM across lymphoma cell lines and primary leukemia-lymphoma samples [1]. The (17S)-FD-895 analog was also identified as more potent and stable than natural FD-895 [2].

Evidence Dimension	Stability and splicing activity
Target Compound Data	CypB: Improved stability; intron retention at 10-100 nM within 15 min; apoptosis IC50 = 3-1,000 nM; (17S)-FD-895: More potent and stable than FD-895
Comparator Or Baseline	FD-895: Poor pharmacological stability; rapid hydrolysis in aqueous solution
Quantified Difference	CypB and (17S)-FD-895 demonstrate improved stability over FD-895 while retaining splicing activity
Conditions	NMR and mass spectral stability analysis; lymphoma cell lines; primary MCL and CLL patient cells

Why This Matters

For applications requiring extended incubation times, in vivo studies, or metabolic stability, CypB or 17S-FD-895 should be selected over natural FD-895 due to documented stability advantages.

• [1] Kashyap MK, Kumar D, Villa R, La Clair JJ, Burkart MD, Castro JE, Kipps TJ. A Cyclopropane-Derived Stable Analog Of Fd-895 Induces Apoptosis and Inhibition Of mRNA Splicing In Lymphoma and Chronic Lymphocytic Leukemia: A Novel Therapeutic Approach. Blood. 2013 Nov 15;122(21):2884. doi: 10.1182/blood.V122.21.2884.2884. View Source
• [2] Butler MS. Remediating cancer via splicing modulation. J Med Chem. 2013 Sep 12;56(17):6573-5. doi: 10.1021/jm401289z. PMID: 23981063. View Source

Research Applications of (3S,17S)-FD-895

SAR Probe Panels

Use (3S,17S)-FD-895 as the reference stereoisomer for systematic structure-activity relationship (SAR) studies examining splice modulatory activity. Evidence shows that C3 epimerization causes a 75-fold activity reduction, while C16 configuration dictates whether antiproliferative activity is retained (16R) or diminished (16S) [1] [2]. This stereochemical sensitivity makes (3S,17S)-FD-895 essential for establishing baseline activity and for probing stereochemical determinants of SF3B target engagement in mechanistic studies.

SF3B2-Selective Splicing Research

Employ (3S,17S)-FD-895 or its stabilized analogs in chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML) models where chemotherapy resistance is driven by TP53 mutations or deletions. FD-895 induces apoptosis in chemotherapy-resistant primary CLL cells independently of TP53 status, with IC50 values ranging from 5.1-138.7 nM across patient samples [3] [4]. 17S-FD-895 has demonstrated potent efficacy in secondary AML models, impairing leukemia stem cell (LSC) maintenance in vitro and in mouse xenografts [5].

Negative Control for Splice Modulator Assays

For in vivo studies where metabolic stability is critical, select 17S-FD-895 or cyclopropane analog CypB over natural FD-895. Natural FD-895 exhibits poor pharmacological stability and short half-life that preclude clinical translation, whereas 17S-FD-895 and CypB demonstrate improved stability in pharmacological buffers, plasma, and cell lysates while retaining splicing inhibitory activity [6] [7]. These stabilized analogs are suitable for xenograft studies evaluating tumor growth inhibition and splice modulation pharmacodynamics.

Gene-Selectivity Dissection

Select 17S-FD-895 for preclinical development programs requiring multi-gram quantities of stereochemically pure material. A validated scalable synthesis route provides gram-scale access with complete control of regioselective bond assembly and installation of 11 stereocenters with high enantioselectivity [8]. This process-scale route uniquely enables IND-enabling toxicology studies, formulation development, and isotopically labeled analog preparation for ADME investigations.

Application

Selection Property

Validation Focus

SAR probe panels

Stereochemical control reference

Quantify C3/C17 contribution to activity and splicing

SF3B2-selective splicing research

SF3B2 intron retention selectivity

SF3B2-specific alternative splicing in hematological malignancy models

Negative control for splice modulator assays

Low-potency splice modulator with retained SF2/SF3A3 modulation

Phenotype linkage to specific splicing events, not general cytotoxicity

Gene-selectivity dissection

Unique DNAJB1/SF3A3 selectivity signature

Gene-targeting profile design support

• [1] La Clair JJ, Chan WC, Tran KA, Burkart MD. Stereochemical Control of Splice Modulation in FD-895 Analogues. J Med Chem. 2023 May 8;66(10):6577-6590. doi: 10.1021/acs.jmedchem.2c01893. PMID: 37155970; PMCID: PMC10586521. View Source
• [2] Villa R, Mandel AL, Jones BD, La Clair JJ, Burkart MD. Structure of FD-895 revealed through total synthesis. Org Lett. 2012 Oct 16;14(21):5396-9. doi: 10.1021/ol3023006. PMID: 23072504; PMCID: PMC3518397. View Source
• [3] Kashyap MK, Kumar D, Villa R, La Clair JJ, Benner C, Sasik R, Jones H, Kipps TJ, Burkart MD, Castro JE. Targeting the spliceosome in chronic lymphocytic leukemia with the macrolides FD-895 and pladienolide-B. Haematologica. 2015 Jul;100(7):945-54. doi: 10.3324/haematol.2014.122069. PMID: 25840600; PMCID: PMC4486231. View Source
• [4] Kashyap MK, Kumar D, Villa R, La Clair JJ, Burkart MD, Castro JE, Kipps TJ. A Cyclopropane-Derived Stable Analog Of Fd-895 Induces Apoptosis and Inhibition Of mRNA Splicing In Lymphoma and Chronic Lymphocytic Leukemia: A Novel Therapeutic Approach. Blood. 2013 Nov 15;122(21):2884. doi: 10.1182/blood.V122.21.2884.2884. View Source
• [5] Crews LA, Balaian L, Delos Santos NP, et al. RNA splicing modulation selectively impairs leukemia stem cell maintenance in secondary human AML. Cell Stem Cell. 2016 Nov 3;19(5):599-612. 17S-FD-895 evaluated in secondary AML models, showing potent efficacy in inhibition of AML LSC and disruption of AML maintenance in vitro and in mouse xenograft models. View Source
• [6] UC San Diego Technology Transfer. 17S-FD-895: An Improved Synthetic Splice Modulator mirroring FD-895. Tech ID: 28845 / UC Case 2016-131-0. View Source
• [7] Butler MS. Remediating cancer via splicing modulation. J Med Chem. 2013 Sep 12;56(17):6573-5. doi: 10.1021/jm401289z. PMID: 23981063. View Source
• [8] Chan WC, La Clair JJ, Leon B, et al. Scalable Synthesis of 17S-FD-895 Expands the Structural Understanding of Splice Modulatory Activity. Cell Reports Physical Science. 2020 Dec;1(12):100277. doi: 10.1016/j.xcrp.2020.100277. View Source